23-O-Acetylshengmanol-3-o-alpha-L-arabinoside
Overview
Description
23-O-Acetylshengmanol-3-o-alpha-L-arabinoside (DA) is a triterpenoid glycoside obtained from the rhizomes of Cimicifuga racemosa . It is an epimer of Acetylshengmanol Arabinoside .
Molecular Structure Analysis
The molecular formula of this compound is C37H58O10 . The specific molecular structure is not provided in the available resources.Scientific Research Applications
Anticomplementary Activity
Research has identified 23-O-acetylshengmanol-3-O-α-L-arabinopyranoside as one of several triterpene glycosides isolated from the rhizomes of Cimicifuga heracleifolia. These compounds, including 23-O-acetylshengmanol-3-O-α-L-arabinopyranoside, were investigated for their inhibitory effects on the classical pathway of the complement system. Among these compounds, 23-O-acetylshengmanol-3-O-α-L-arabinopyranoside demonstrated notable activity (Lee et al., 2012).
Novel Active Constituents
A study focusing on the aerial part of Cimicifuga foetida L. led to the identification of several compounds, including 23-O-acetylshengmanol-3-O-alpha-L-arabinopyranoside. This compound was highlighted as a new compound, suggesting its potential for various pharmacological applications (Pan et al., 2002).
GABAA Receptor Modulation
23-O-Acetylshengmanol 3-O-β-D-xylopyranoside, a related compound to 23-O-acetylshengmanol-3-o-alpha-L-arabinoside, has been studied for its effect on GABAA receptors. It was found to modulate GABA-induced chloride currents through various GABAA receptor isoforms, indicating its potential application in neurological or psychiatric conditions (Strommer et al., 2014).
Cytotoxic Activities
Several studies have investigated the cytotoxic activities of compounds similar to this compound. For example, cycloartane triterpenoids isolated from Cimicifuga foetida demonstrated moderate cytotoxic activities against various human cell lines, indicating potential applications in cancer research (Nian et al., 2011).
Mechanism of Action
Future Directions
properties
IUPAC Name |
[(1R,3R)-1-[(2S)-3,3-dimethyloxiran-2-yl]-3-[(1S,3R,6S,8R,11R,12S,13R,15R,16R)-13-hydroxy-7,7,12,16-tetramethyl-14-oxo-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxy-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]butyl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C37H58O10/c1-18(15-21(45-19(2)38)30-33(5,6)47-30)25-27(41)29(43)35(8)23-10-9-22-32(3,4)24(46-31-28(42)26(40)20(39)16-44-31)11-12-36(22)17-37(23,36)14-13-34(25,35)7/h18,20-26,28-31,39-40,42-43H,9-17H2,1-8H3/t18-,20+,21-,22+,23+,24+,25+,26+,28-,29+,30+,31+,34-,35-,36-,37+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHEJMZHKJYHVFF-NETQQFODSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(C1C(O1)(C)C)OC(=O)C)C2C(=O)C(C3(C2(CCC45C3CCC6C4(C5)CCC(C6(C)C)OC7C(C(C(CO7)O)O)O)C)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C[C@H]([C@H]1C(O1)(C)C)OC(=O)C)[C@H]2C(=O)[C@@H]([C@@]3([C@@]2(CC[C@]45[C@H]3CC[C@@H]6[C@]4(C5)CC[C@@H](C6(C)C)O[C@H]7[C@@H]([C@H]([C@H](CO7)O)O)O)C)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H58O10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
662.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
402513-88-6 |
Source
|
| Record name | 23-O-Acetylshengmanol-3-o-alpha-L-arabinoside | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0402513886 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 23-O-ACETYLSHENGMANOL-3-O-.ALPHA.-L-ARABINOSIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/408998370C | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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